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Compound of Interest

Compound Name: 3,7-Dimethylbenzofuran-4-ol

Cat. No.: B15206584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies and data
interpretation involved in the structural elucidation of 3,7-Dimethylbenzofuran-4-ol. Due to the
limited availability of direct experimental data for this specific molecule in public databases, this
paper presents a detailed, hypothetical elucidation based on established principles of
spectroscopic analysis for substituted benzofuranols. This document serves as a practical
roadmap for researchers engaged in the isolation and characterization of novel benzofuran
derivatives.

Introduction

Benzofuran and its derivatives are a significant class of heterocyclic compounds widely
distributed in nature and possessing a broad spectrum of biological activities, including
antimicrobial, anti-inflammatory, and anticancer properties. The precise structural determination
of these molecules is paramount for understanding their structure-activity relationships and for
their potential development as therapeutic agents. 3,7-Dimethylbenzofuran-4-ol, a member of
this family, presents a unique substitution pattern on the benzofuran core, necessitating a multi-
faceted analytical approach for unambiguous structure confirmation.

This guide outlines the expected outcomes from key analytical techniques, including Mass

Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy (*H, 13C, COSY,
HSQC, and HMBC), which are instrumental in piecing together the molecular puzzle of this
compound.
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Proposed Structure and Numbering

The proposed structure of 3,7-Dimethylbenzofuran-4-ol is presented below, with the standard
numbering system for the benzofuran ring.
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Structure Elucidation Workflow

Isolation & Purification

unctional Groups & Proton/Carbon Count

1D NMR (*H, =2C)

Mass Spectrometry (MS) Initial Assignments

2D NMR (COSY, HSQC, HMBC)

Connectivity & Final Structure

Structure Confirmation
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Key HMBC and COSY Correlations

H-2 0-1 0-4

%SY (J)

HMBC  H (3-CH3) HMBC H-5

HMB%\ABC wc HMBC cosy

C-2 3-CH3 C-3a HMBC HMBC H (7-CH3)

HMBC HMBC \HMBC HM%MBC

7-CH3

Click to download full resolution via product page

« To cite this document: BenchChem. [Elucidating the Molecular Architecture of 3,7-
Dimethylbenzofuran-4-ol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15206584#3-7-dimethylbenzofuran-4-ol-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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